N-(2,4-dimethoxyphenyl)-N'-[2-(2-methoxyphenyl)ethyl]urea

• IUPAC Name: 1-(2,4-dimethoxyphenyl)-3-[2-(2-methoxyphenyl)ethyl]urea
• InChI: InChI=1S/C18H22N2O4/c1-22-14-8-9-15(17(12-14)24-3)20-18(21)19-11-10-13-6-4-5-7-16(13)23-2/h4-9,12H,10-11H2,1-3H3,(H2,19,20,21)
• InChI Key: NGBQEWBZRIIHKK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)NCCC2=CC=CC=C2OC)OC
• Molecular Formula: C18H22N2O4
• Molecular Weight: 330.4 g/mol

Description

N-(2,4-dimethoxyphenyl)-N'-[2-(2-methoxyphenyl)ethyl]urea, also known as DIMEB, is a chemical compound that has been widely used in scientific research for its potential as an anticancer agent. DIMEB belongs to the family of phenylurea derivatives, which have been shown to possess antitumor activity.

Mechanism of Action

The exact mechanism of action of N-(2,4-dimethoxyphenyl)-N'-[2-(2-methoxyphenyl)ethyl]urea is not fully understood. However, it has been suggested that N-(2,4-dimethoxyphenyl)-N'-[2-(2-methoxyphenyl)ethyl]urea inhibits the activity of tubulin, a protein that plays a key role in cell division. This leads to cell cycle arrest and ultimately, cell death. N-(2,4-dimethoxyphenyl)-N'-[2-(2-methoxyphenyl)ethyl]urea has also been shown to induce apoptosis, a process of programmed cell death.
Biochemical and Physiological Effects
N-(2,4-dimethoxyphenyl)-N'-[2-(2-methoxyphenyl)ethyl]urea has been shown to have a number of biochemical and physiological effects. In vitro studies have demonstrated that N-(2,4-dimethoxyphenyl)-N'-[2-(2-methoxyphenyl)ethyl]urea inhibits the activity of various enzymes, including topoisomerase II and protein kinase C. N-(2,4-dimethoxyphenyl)-N'-[2-(2-methoxyphenyl)ethyl]urea has also been shown to induce the production of reactive oxygen species, which can lead to oxidative stress and ultimately, cell death.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,4-dimethoxyphenyl)-N'-[2-(2-methoxyphenyl)ethyl]urea in lab experiments is its potent antitumor activity. This makes it a promising candidate for further development as an anticancer agent. However, one limitation of using N-(2,4-dimethoxyphenyl)-N'-[2-(2-methoxyphenyl)ethyl]urea is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of N-(2,4-dimethoxyphenyl)-N'-[2-(2-methoxyphenyl)ethyl]urea. One direction is to further investigate its mechanism of action, particularly its interaction with tubulin. Another direction is to explore its potential as a combination therapy with other anticancer agents. Additionally, further studies are needed to determine the optimal dosage and administration of N-(2,4-dimethoxyphenyl)-N'-[2-(2-methoxyphenyl)ethyl]urea in vivo.
Conclusion
In conclusion, N-(2,4-dimethoxyphenyl)-N'-[2-(2-methoxyphenyl)ethyl]urea is a promising compound for the development of new anticancer agents. Its potent antitumor activity, combined with its ability to induce apoptosis and inhibit enzyme activity, make it a promising candidate for further study. However, more research is needed to fully understand its mechanism of action and to determine its optimal use in vivo.

Synthesis Methods

The synthesis of N-(2,4-dimethoxyphenyl)-N'-[2-(2-methoxyphenyl)ethyl]urea involves the reaction of 2,4-dimethoxyaniline and 2-(2-methoxyphenyl)ethyl isocyanate in the presence of a base. The resulting product is purified by recrystallization. The yield of N-(2,4-dimethoxyphenyl)-N'-[2-(2-methoxyphenyl)ethyl]urea is approximately 70%.

Scientific Research Applications

N-(2,4-dimethoxyphenyl)-N'-[2-(2-methoxyphenyl)ethyl]urea has been extensively studied for its potential as an anticancer agent. In vitro studies have shown that N-(2,4-dimethoxyphenyl)-N'-[2-(2-methoxyphenyl)ethyl]urea inhibits the growth of various cancer cell lines, including breast, lung, colon, and prostate cancer cells. In vivo studies have also demonstrated the antitumor activity of N-(2,4-dimethoxyphenyl)-N'-[2-(2-methoxyphenyl)ethyl]urea in animal models.